2-{[(2-chlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[2-(2-chlorophenoxy)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C16H15ClN2O3S/c17-10-5-1-2-6-11(10)22-8-13(20)19-16-14(15(18)21)9-4-3-7-12(9)23-16/h1-2,5-6H,3-4,7-8H2,(H2,18,21)(H,19,20)
• InChI Key: LMHPVMKQEAONLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)COC3=CC=CC=C3Cl
• Molecular Formula: C16H15ClN2O3S
• Molecular Weight: 350.8 g/mol

Description

Molecular Formula: C₁₆H₁₅ClN₂O₃S CAS No.: 301678-83-1 Key Features:

• Contains a 5,6-dihydro-4H-cyclopenta[b]thiophene core with a carboxamide group at position 3 and a substituted acetamide moiety at position 2.
• Physicochemical Properties: Molecular weight 350.82 g/mol, XLogP3 3.6, Topological Polar Surface Area (TPSA) 110 Ų, indicating moderate solubility and membrane permeability .

Biological Activity

The compound 2-{[(2-chlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a thiophene-derived compound that has garnered attention for its potential biological activities, particularly in the fields of anti-inflammatory and anticancer research. This article synthesizes available data on its biological activity, including mechanism of action, efficacy in various assays, and relevant case studies.

Anti-Inflammatory Properties

Thiophene-based compounds are often associated with significant anti-inflammatory activity. For example, compounds structurally related to our target compound have demonstrated the ability to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical in the inflammatory process.

• Inhibition of COX and LOX: Research indicates that certain thiophene derivatives exhibit IC50 values ranging from 6.0 µM to 29.2 µM against 5-lipoxygenase (5-LOX), suggesting that modifications in their structure can enhance their inhibitory potency . The presence of specific functional groups, such as hydroxyl and methoxy radicals, has been correlated with increased activity.
• In Vivo Anti-Inflammatory Activity: In vivo studies have shown that related thiophene compounds can significantly reduce inflammation in classic models, such as carrageenan-induced paw edema. For instance, one derivative exhibited an anti-inflammatory effect superior to indomethacin at a dosage of 50 mg/kg .

Anticancer Activity

Recent studies have explored the anticancer potential of thiophene derivatives. The compound's structural features may contribute to its ability to induce apoptosis in cancer cells.

• Mechanism of Action: The proposed mechanism involves the modulation of apoptotic pathways and the inhibition of key survival proteins like Bcl-2. Research indicates that certain thiophene compounds can effectively reduce cell viability in various cancer cell lines, showcasing IC50 values lower than those of established chemotherapeutics like doxorubicin .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of thiophene derivatives. For example:

• Functional Groups: The incorporation of electron-donating groups at specific positions on the phenyl ring enhances cytotoxic activity against cancer cells. Studies suggest that methyl substitutions at position 4 significantly increase potency .
• Hydrophobic Interactions: Molecular dynamics simulations reveal that hydrophobic contacts play a pivotal role in the binding affinity of these compounds to target proteins .

Summary of Biological Activities

Activity Type	Compound Structure	IC50 Values	Notes
COX Inhibition	Thiophene Derivative A	6.0 µM	Effective against 5-LOX
LOX Inhibition	Thiophene Derivative B	29.2 µM	Structure modifications enhance activity
Anti-Cancer Activity	Thiophene Derivative C	< 1 µg/mL	Superior efficacy compared to doxorubicin
In Vivo Anti-Inflammatory	Related Thiophene Compound D	> 58% inhibition	Tested in carrageenan-induced paw edema model

Case Studies

• Case Study on Anti-inflammatory Efficacy:
  A study demonstrated that a thiophene derivative showed a significant reduction in pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) when administered at a dose of 20 mg/kg in a murine model. This study highlights the potential for developing thiophene-based drugs for inflammatory diseases .
• Case Study on Anticancer Effects:
  In vitro analyses revealed that a structurally similar thiophene compound induced apoptosis in Jurkat T cells with an IC50 value significantly lower than doxorubicin, suggesting its potential as an effective anticancer agent .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Acetamide Group

Table 1: Substituent Effects on Bioactivity and Physicochemical Properties

Compound Name	Substituent	Molecular Weight (g/mol)	XLogP3	Key Biological Activity	Reference
Target Compound	2-(2-Chlorophenoxy)acetyl	350.82	3.6	Under investigation (anticancer, kinase inhibition)
2-(2-Chloroacetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide (8a)	Chloroacetyl	287.75	1.8	Intermediate for falcipain-2 inhibitors (antimalarial)
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl) derivative	Pyrazolyl	393.45	3.9	Anti-inflammatory activity
Ethyl 2-[(4-phenylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	4-Phenylbenzoyl	391.5	5.9	Not reported (structural analog)

Key Observations :

• The 2-chlorophenoxy group in the target compound enhances lipophilicity (XLogP3 3.6) compared to the simpler chloroacetyl substituent (XLogP3 1.8) .

Functional Group Modifications on the Thiophene Core

Table 2: Impact of Core Modifications

Compound Name	Core Modification	Molecular Formula	Activity	Reference
Target Compound	Carboxamide at C3	C₁₆H₁₅ClN₂O₃S	Kinase inhibition (proposed)
Ethyl 2-(2-chloroacetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	Ethyl ester at C3	C₁₂H₁₄ClNO₃S	Intermediate for antimalarial agents
N-(3-Cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl) derivative	Cyano group at C3	C₁₈H₁₅N₅O₃S₂	Antiproliferative (MCF7 cells, IC₅₀ = 0.8 µM)
2-(3-Phenylthioureido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbonitrile	Thioureido group at C2	C₁₅H₁₄N₄S₂	Antifungal, antibacterial

Key Observations :

• Carboxamide derivatives (e.g., target compound) exhibit higher hydrogen-bonding capacity (TPSA 110 Ų) compared to ester analogs (TPSA 83.6 Ų), influencing target binding .
• Cyano or thioureido substitutions enhance antiproliferative or antimicrobial activities, respectively .

Pharmacokinetic and ADME Comparisons

Table 3: ADME Profiles of Selected Analogs

Compound Name	Hydrogen Bond Donors	Rotatable Bonds	Predicted Absorption	Reference
Target Compound	2	5	Moderate (intestinal)
2-(Substituted)-N-o-tolyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide	2	4	High (Caco-2 permeability)
Ethyl 2-{[(acetylamino)carbonothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	3	6	Low (high molecular weight)

Key Observations :

• Reduced rotatable bond count (e.g., 4 in N-o-tolyl derivatives) correlates with improved membrane permeability .
• The target compound’s moderate absorption profile aligns with its balanced lipophilicity and polar surface area .

Q & A

Basic: What are the optimal synthetic routes for this compound, and how do reaction conditions influence yield?

Methodological Answer:
Two primary methods are documented:

• Conventional heating : Refluxing in ethanol with glacial acetic acid (5 hours) yields ~75–81% for intermediates, with recrystallization in ethanol or DMF for purification .
• Microwave-assisted synthesis : Using acidic alumina as a catalyst at 750 W for 30 seconds reduces reaction time significantly while maintaining comparable yields (~57–68%) .
  Key Considerations : Microwave methods minimize side reactions but require precise power calibration. Solvent choice (e.g., ethanol vs. DMF) impacts crystallization efficiency.

Advanced: How can computational methods predict this compound's biological activity?

Methodological Answer:

• Molecular docking : Studies on cyclopenta[b]thiophene derivatives (e.g., compound C22) use software like AutoDock to assess binding affinity to cancer targets (e.g., HER2 kinase). Low docking scores correlate with weak hydrogen bonding, guiding structural optimization .
  
• ADME prediction : Tools like SwissADME evaluate logP, bioavailability, and metabolic stability. For example, derivatives with electron-withdrawing groups (e.g., nitro) show improved membrane permeability but higher hepatotoxicity risks .
  

Basic: What analytical techniques validate purity and structural integrity?

Methodological Answer:

• HPLC : Purity ≥96% is achievable, with mobile-phase optimization critical for resolving polar byproducts .
• Spectroscopy :
  • IR : Confirm carbonyl (C=O, 1660–1680 cm⁻¹) and amine (NH, 3260–3420 cm⁻¹) groups .
  • ¹H NMR : Key signals include cyclopentane CH₂ protons (δ 2.3–3.2 ppm) and aromatic protons (δ 7.0–8.5 ppm) .

Advanced: How to optimize reaction conditions for derivatives with enhanced bioactivity?

Methodological Answer:

• Stepwise functionalization : Introduce sulfonyl or cyano groups via nucleophilic acyl substitution (e.g., using ethyl cyanoacetate in 1,4-dioxane under reflux) to improve anticancer activity .
• Catalyst screening : Triethylamine or pyridine enhances acylation efficiency by scavenging HCl, reducing side-product formation .

Basic: What challenges arise in achieving high-purity synthesis?

Methodological Answer:

• Byproduct formation : Hydrolysis of the chloroacetamide moiety generates carboxylic acid impurities. Mitigation requires anhydrous conditions and inert atmospheres .
• Purification : Recrystallization in polar solvents (e.g., ethanol) removes unreacted starting materials but may co-precipitate dimers. Gradient column chromatography (silica gel, hexane/ethyl acetate) is recommended for complex mixtures .

Advanced: What in vitro models assess anticancer efficacy?

Methodological Answer:

• Cell line screening : HepG-2 (liver cancer) and MCF-7 (breast cancer) lines are standard. IC₅₀ values are determined via MTT assays, with derivatives showing sub-µM potency linked to apoptosis induction via caspase-3 activation .
• Dose-response optimization : Use nonlinear regression (GraphPad Prism) to calculate EC₅₀ and assess cytotoxicity thresholds .

Advanced: How do structural modifications affect ADME properties?

Methodological Answer:

• Lipophilicity : Adding methyl groups increases logP (e.g., from 2.1 to 3.5), enhancing blood-brain barrier penetration but reducing solubility.
• Metabolic stability : Cyano-substituted derivatives resist CYP450 oxidation, prolonging half-life in hepatic microsome assays .

Basic: What are the key steps in recrystallization for purification?

Methodological Answer:

• Solvent selection : Ethanol is ideal for high-melting-point intermediates (>140°C), while DMF resolves low-solubility products .
• Cooling rate : Slow cooling (0.5°C/min) yields larger, purer crystals. Rapid cooling traps impurities .

Advanced: What molecular interactions drive target binding?

Methodological Answer:

• Schiff base derivatives : The N=CH group forms π-π stacking with tyrosine residues in enzyme active sites, while the thiophene ring engages in hydrophobic interactions .
• Docking validation : Mutagenesis studies (e.g., Ala-scanning) confirm hydrogen bonding between the carboxamide and Asp86 in HER2 kinase .

Basic: How to characterize intermediates using spectroscopic methods?

Methodological Answer:

• Mass spectrometry : Confirm molecular ion peaks (e.g., m/z 273 [M⁺] for 2-amino intermediates) and rule out dimerization .
• Elemental analysis : Carbon/nitrogen ratios must align with theoretical values (e.g., C: 66.15%, N: 10.29% for C₁₅H₁₆N₂OS) to confirm stoichiometry .